Cas no 1427365-82-9 (3-Bromo-6-fluoro-2-methyl-benzenemethanamine)

• Product Name: 3-Bromo-6-fluoro-2-methyl-benzenemethanamine
• CAS No: 1427365-82-9
• MDL: MFCD23712160
• CID: 4699691
• Update Time: 2025-06-15

3-Bromo-6-fluoro-2-methyl-benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-2-methyl-benzenemethanamine

• MDL： MFCD23712160

Additional information on 3-Bromo-6-fluoro-2-methyl-benzenemethanamine

Recent Advances in the Study of 3-Bromo-6-fluoro-2-methyl-benzenemethanamine (CAS: 1427365-82-9)

3-Bromo-6-fluoro-2-methyl-benzenemethanamine (CAS: 1427365-82-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique structural features and reactivity. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Bromo-6-fluoro-2-methyl-benzenemethanamine as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that the bromo and fluoro substituents on the aromatic ring enhance the compound's binding affinity to serotonin transporters, making it a promising candidate for next-generation antidepressants. The study also reported improved pharmacokinetic properties compared to existing SSRIs, with reduced off-target effects.

In another significant development, researchers at the University of Cambridge utilized 3-Bromo-6-fluoro-2-methyl-benzenemethanamine to develop a series of novel kinase inhibitors. The compound's structural flexibility allowed for the introduction of various pharmacophores, leading to the discovery of potent inhibitors targeting tyrosine kinases associated with cancer progression. Preclinical trials showed promising results, with one derivative exhibiting nanomolar IC50 values against multiple cancer cell lines.

The synthetic pathways for 3-Bromo-6-fluoro-2-methyl-benzenemethanamine have also seen advancements. A recent patent (WO2023056123) disclosed a more efficient and environmentally friendly synthesis route, reducing the number of steps from five to three while maintaining high yield (85%) and purity (>99%). This innovation addresses previous challenges related to scalability and cost-effectiveness, potentially accelerating its adoption in industrial-scale pharmaceutical production.

From a safety perspective, toxicological studies conducted in 2024 revealed that 3-Bromo-6-fluoro-2-methyl-benzenemethanamine exhibits favorable safety profiles at therapeutic doses. The compound showed minimal hepatotoxicity and no significant mutagenic potential in Ames tests, addressing concerns raised about similar halogenated aromatic amines. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, the versatility of 3-Bromo-6-fluoro-2-methyl-benzenemethanamine continues to attract research attention. Current investigations are exploring its application in PET radiotracer development for neurological imaging, leveraging the fluorine-18 isotope for positron emission tomography. Preliminary results suggest excellent blood-brain barrier penetration and target specificity, potentially opening new avenues for diagnostic applications in neurodegenerative diseases.